Cas no 53454-32-3 (1,6-Naphthyridin-4-ol, 3-bromo-)
53454-32-3 structure
Product Name:1,6-Naphthyridin-4-ol, 3-bromo-
CAS No:53454-32-3
MF:C8H5BrN2O
MW:225.042100667953
CID:4025101
PubChem ID:85835075
Update Time:2025-04-22
1,6-Naphthyridin-4-ol, 3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Naphthyridin-4-ol, 3-bromo-
- 3-Bromo-[1,6]naphthyridin-4-ol
- 53454-32-3
- AF-833/37243001
- 3-bromo[1,6]naphthyridin-4-ol
- 3-bromo-1,6-naphthyridin-4-ol
- AT43375
-
- Inchi: 1S/C8H5BrN2O/c9-6-4-11-7-1-2-10-3-5(7)8(6)12/h1-4H,(H,11,12)
- InChI Key: PTBXFKPQPICYFH-UHFFFAOYSA-N
- SMILES: N1C2C(=CN=CC=2)C(O)=C(Br)C=1
Computed Properties
- Exact Mass: 223.95853Da
- Monoisotopic Mass: 223.95853Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42Ų
1,6-Naphthyridin-4-ol, 3-bromo- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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